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Compound of Interest

Compound Name: FEN1-IN-SC13

Cat. No.: B14746312

This document provides essential safety, handling, and disposal procedures for FEN1-IN-
SC13, a potent DNA fragmentation endonuclease 1 (FENL1) inhibitor used in cancer research.
[1][2][3] Adherence to these guidelines is crucial for ensuring laboratory safety and
environmental protection.

Hazard Identification and Precautionary Measures

FEN1-IN-SC13 is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[4] The following pictograms and precautionary statements are associated with
this compound:
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Hazard Class GHS Code Precautionary Statements

Acute Toxicity, Oral (Category

2 H302 Harmful if swallowed.
Acute Aquatic Toxicity ) o
H400 Very toxic to aquatic life.
(Category 1)
Chronic Aquatic Toxicity HA10 Very toxic to aquatic life with
(Category 1) long lasting effects.
Prevention
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 ) )
when using this product.
Avoid release to the
P273 _
environment.
Response
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 S
doctor/physician if you feel
unwell.
P330 Rinse mouth.
P391 Collect spillage.
Disposal
Dispose of contents/ container
P501 to an approved waste disposal

plant.[4]

Experimental Protocols: Disposal Procedures

The primary directive for the disposal of FEN1-IN-SC13 is to use an approved waste disposal
plant.[4] The following step-by-step procedure should be followed to ensure safe and compliant
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disposal:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety glasses, gloves, and a lab coat.

» Containment:

o For spills, collect the spillage to prevent environmental release.[4]

o Keep the compound in its original or a suitably labeled, sealed container.
o Waste Segregation:

o Segregate waste containing FEN1-IN-SC13 from other laboratory waste streams.

o Label the waste container clearly as "Hazardous Chemical Waste: FEN1-IN-SC13".
o Storage Pending Disposal:

o Store the waste container in a cool, well-ventilated area designated for hazardous waste.

[4]

o Keep away from direct sunlight, sources of ignition, and incompatible materials such as
strong acids/alkalis and strong oxidizing/reducing agents.[4]

» Professional Disposal:
o Arrange for collection by a licensed hazardous waste disposal company.
o Do not attempt to dispose of FEN1-IN-SC13 down the drain or in regular trash.

Logical Workflow for FEN1-IN-SC13 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of FEN1-IN-SC13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14746312?utm_src=pdf-body-img
https://www.benchchem.com/product/b14746312?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fen1-in-sc13.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5161424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5161424/
https://www.mdpi.com/2218-273X/12/7/1007
https://dcchemicals.com/msds/MSDS_DC49919.html
https://www.benchchem.com/product/b14746312#fen1-in-sc13-proper-disposal-procedures
https://www.benchchem.com/product/b14746312#fen1-in-sc13-proper-disposal-procedures
https://www.benchchem.com/product/b14746312#fen1-in-sc13-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14746312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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